[(1,3-dimethyl-1H-pyrazol-4-yl)methyl][(1,4-dimethyl-1H-pyrazol-5-yl)methyl]amine

• CAS No.: 1856079-90-7
• Molecular Formula: C12H19N5
• Molecular Weight: 233.31 g/mol
• IUPAC Name: 1-(1,3-dimethylpyrazol-4-yl)-N-[(2,4-dimethylpyrazol-3-yl)methyl]methanamine
• InChI: InChI=1S/C12H19N5/c1-9-5-14-17(4)12(9)7-13-6-11-8-16(3)15-10(11)2/h5,8,13H,6-7H2,1-4H3
• InChI Key: RTLJEGHQBFYLIF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N=C1)C)CNCC2=CN(N=C2C)C

Description

Structural Identification and Nomenclature

Systematic IUPAC Nomenclature and Isomeric Considerations

The compound’s IUPAC name, [(1,3-dimethyl-1H-pyrazol-4-yl)methyl][(1,4-dimethyl-1H-pyrazol-5-yl)methyl]amine , reflects its bifunctional pyrazole backbone. Each pyrazole ring is substituted with methyl groups at distinct positions:

• The first pyrazole (left) is 1,3-dimethyl-1H-pyrazol-4-yl, with methyl groups at the 1- and 3-positions and a methylene (-CH2-) bridge at the 4-position.
• The second pyrazole (right) is 1,4-dimethyl-1H-pyrazol-5-yl, with methyl groups at the 1- and 4-positions and a methylene bridge at the 5-position.

The amine group (-NH-) connects the two methylene-linked pyrazole units, forming a secondary amine. No stereoisomerism is anticipated due to the rapid inversion of the planar nitrogen in secondary amines, which prevents chiral resolution.

Table 1: Substituent Positions and Connectivity

Pyrazole Unit	Methyl Positions	Methylene Bridge Position
Left	1, 3	4
Right	1, 4	5

Molecular Geometry and Stereochemical Analysis

The pyrazole rings adopt planar, aromatic geometries with bond lengths and angles consistent with heterocyclic systems (C–N: ~1.34 Å, C–C: ~1.39 Å). The methylene bridges introduce flexibility, allowing the amine nitrogen to adopt a trigonal planar geometry (bond angles ~120°). Density functional theory (DFT) simulations of analogous bis-pyrazole amines suggest minimal steric hindrance between the methyl groups and methylene bridges, favoring a low-energy conformation where the pyrazole rings are oriented diagonally relative to the amine.

Comparative Analysis with Related Bis-Pyrazole Amine Derivatives

Bis-pyrazole amines are valued for their versatility in coordination chemistry and biological activity. Key comparisons include:

(a) N,N-Bis(2(1′,5,5′-trimethyl-1H,1′H-[3,3′-bipyrazol]-1-yl)ethyl)propan-1-amine

This ligand, reported by , forms stable complexes with transition metals (e.g., Cu, Ni) due to its elongated ethylene spacers and bulky trimethylpyrazole units. In contrast, the target compound’s shorter methylene bridges and dimethyl substitutions may reduce metal-binding affinity but enhance lipophilicity.

(b) C-(1-Ethyl-1H-pyrazol-3-yl)-methylamine

Replacing methyl with ethyl groups (as in ) increases steric bulk and alters electronic properties. Ethyl-substituted derivatives exhibit higher logP values (+0.8–1.2) compared to methyl analogues, suggesting improved membrane permeability.

Table 2: Structural and Property Comparison of Bis-Pyrazole Amines

Compound	Bridge Length	Substituents	logP (Predicted)	Metal Coordination
Target Compound	Methylene	1,3- and 1,4-dimethyl	1.9	Low
N,N-Bis(...ethyl)propan-1-amine	Ethylene	Trimethyl	2.4	High
C-(1-Ethyl-1H-pyrazol-3-yl)-methylamine	Methylene	Ethyl	2.7	Moderate

Preparation Methods

Alkylation of Pyrazole Precursors

The alkylation route involves sequential functionalization of pyrazole rings followed by amine bridge formation. This method is widely adopted due to its modularity and compatibility with diverse substitution patterns.

Synthesis of Pyrazole Building Blocks

The first step entails preparing 1,3-dimethyl-1H-pyrazol-4-ylmethanol and 1,4-dimethyl-1H-pyrazol-5-ylmethanol as key intermediates. These alcohols are synthesized via Knoevenagel condensation or Vilsmeier-Haack formylation of pre-substituted pyrazoles, followed by reduction using sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄).

For example, 1,3-dimethyl-1H-pyrazole-4-carbaldehyde undergoes reduction under inert conditions to yield the corresponding alcohol:

$$\text{1,3-Dimethyl-1H-pyrazole-4-carbaldehyde} + \text{NaBH}_4 \rightarrow \text{1,3-Dimethyl-1H-pyrazol-4-ylmethanol} \quad$$

Amine Bridge Formation

The alcohol intermediates are converted to their respective chlorides using thionyl chloride (SOCl₂) or phosphorus trichloride (PCl₃). Subsequent nucleophilic substitution with ammonia or primary amines forms the central amine linkage. For instance:

$$\text{1,3-Dimethyl-1H-pyrazol-4-ylmethyl chloride} + \text{1,4-Dimethyl-1H-pyrazol-5-ylmethylamine} \rightarrow \text{Target Compound} + \text{HCl} \quad$$

Optimization Note: Excess amine (2.5 equiv) and polar aprotic solvents like dimethylformamide (DMF) improve yields to 68–72%.

Mannich-Type Condensation

Mannich reactions offer a one-pot strategy to assemble the amine bridge while introducing pyrazole substituents. This method leverages bis-oxazolidine derivatives as Mannich precursors, enabling efficient C–N bond formation.

Bis-Oxazolidine Precursor Synthesis

N,N’-hydroxyethyl-bis-1,3-oxazolidine, synthesized from diethanolamine and glyoxal, serves as the reactive intermediate. The reaction proceeds via cyclocondensation at 65°C for 1–2 hours, followed by dehydration under vacuum:

$$2 \, \text{Diethanolamine} + \text{Glyoxal} \rightarrow \text{N,N’-Hydroxyethyl-bis-1,3-oxazolidine} + 2 \, \text{H}_2\text{O} \quad$$

Coupling with Pyrazole Derivatives

The bis-oxazolidine reacts with 1,3-dimethyl-1H-pyrazole and 1,4-dimethyl-1H-pyrazole under mild acidic conditions (pH 5–6). Hydrolysis of the oxazolidine rings releases reactive iminium ions, which undergo nucleophilic attack by pyrazole methyl groups:

$$\text{Bis-oxazolidine} + 2 \, \text{Pyrazole Derivatives} \rightarrow \text{Target Compound} + 2 \, \text{Ethanol} \quad$$

Key Parameters:

• Temperature: 80–90°C

• Catalyst: Autocatalytic (tertiary amines generated in situ)

• Yield: 75–82% after purification

Reaction Mechanisms and Kinetic Analysis

Alkylation Pathway Mechanism

The alkylation route follows an Sₙ2 mechanism , where the chloride leaving group is displaced by the amine nucleophile. Density functional theory (DFT) studies indicate a transition state with partial charges localized on the methylene carbon and amine nitrogen. Steric hindrance from pyrazole methyl groups slightly elevates activation energy (ΔG‡ ≈ 24 kcal/mol).

Mannich Reaction Dynamics

The Mannich pathway proceeds through iminium ion intermediates , stabilized by resonance with the oxazolidine ring. Kinetic isotope effect (KIE) experiments (kH/kD = 2.1) confirm rate-determining proton transfer during iminium formation.

Optimization Strategies and Process Scalability

Solvent and Catalyst Screening

Solvent	Yield (%)	Purity (%)	Reaction Time (h)
DMF	72	98.5	6
THF	65	97.2	8
Acetonitrile	58	95.8	10

Table 1: Solvent effects on alkylation yields. DMF outperforms due to superior nucleophile stabilization.

Temperature-Controlled Mannich Reactions

Temperature (°C)	Yield (%)	Byproducts (%)
70	62	12
85	78	6
95	82	8

Table 2: Temperature impact on Mannich reaction efficiency. Elevated temperatures enhance kinetics but may promote side reactions.

Analytical Characterization and Quality Control

Spectroscopic Validation

• ¹H NMR (400 MHz, CDCl₃): δ 7.21 (s, 1H, pyrazole-H), 3.89 (s, 3H, N–CH₃), 3.45 (t, J = 6.4 Hz, 2H, CH₂–N).

• IR (KBr): 1594 cm⁻¹ (C=N stretch), 1030 cm⁻¹ (C–N bend).

Chromatographic Purity Assessment

High-performance liquid chromatography (HPLC) with C18 columns and UV detection at 254 nm confirms purity ≥98% for both synthetic routes.

Industrial and Research Applications

The compound’s bifunctional amine structure renders it valuable as:

• Pharmaceutical Intermediate: Potential kinase inhibitor scaffold due to pyrazole-metal coordination.

• Polymer Additive: Autocatalytic properties enhance polyurethane curing kinetics.

Comparative Analysis of Methods

Parameter	Alkylation Route	Mannich Route
Yield (%)	68–72	75–82
Reaction Time (h)	6–8	3–4
Byproducts (%)	5–8	6–8
Scalability	Moderate	High

Table 3: Head-to-head comparison of synthetic strategies . Mannich reactions offer superior efficiency but require precise pH control.

Chemical Reactions Analysis

Types of Reactions

[(1,3-dimethyl-1H-pyrazol-4-yl)methyl][(1,4-dimethyl-1H-pyrazol-5-yl)methyl]amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate (KMnO4) or hydrogen peroxide (H2O2).

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The compound can undergo nucleophilic substitution reactions with halides or other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: KMnO4 in acidic or neutral medium.

Reduction: NaBH4 in methanol or ethanol.

Substitution: Alkyl halides in the presence of a base such as sodium hydroxide (NaOH).

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding pyrazole oxides, while reduction may produce pyrazole alcohols.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules and as a ligand in coordination chemistry.

Biology: Investigated for its potential as an antileishmanial and antimalarial agent.

Medicine: Explored for its therapeutic potential in treating neglected tropical diseases such as leishmaniasis and malaria.

Industry: Utilized in the development of new materials and as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of [(1,3-dimethyl-1H-pyrazol-4-yl)methyl][(1,4-dimethyl-1H-pyrazol-5-yl)methyl]amine involves its interaction with specific molecular targets and pathways. For instance, in its antileishmanial activity, the compound has been shown to interact with the enzyme Lm-PTR1, leading to inhibition of the parasite’s growth . The binding of the compound to the active site of the enzyme is characterized by lower binding free energy, which enhances its efficacy .

Comparison with Similar Compounds

Structural Analogues

Key structural analogs and their distinguishing features are summarized below:

Compound Name	Molecular Formula	Substituents	Molecular Weight	Key Differences vs. Target Compound	Reference
[(1,3-Dimethyl-1H-pyrazol-4-yl)methyl][(4-methoxyphenyl)methyl]amine	C12H14FN3	(4-Methoxyphenyl)methyl group instead of (1,4-dimethyl-pyrazolyl)methyl	245.33	Aromatic vs. pyrazole substituent; increased π-π interactions
N-[(1,4-Dimethyl-1H-pyrazol-5-yl)methyl]-1-isopropyl-3-methyl-1H-pyrazol-4-amine	C13H22ClN5	Additional isopropyl group on one pyrazole ring	283.8	Increased steric bulk; halogen presence (Cl)
[(1-Ethyl-5-methyl-1H-pyrazol-4-yl)methyl][2-(3-methoxyphenyl)ethyl]amine	C16H23N3O	Ethyl group on pyrazole; methoxyphenyl-ethyl chain	273.38	Enhanced hydrophobicity; flexible linker
3-Phenyl-1H-pyrazol-5-amine derivatives (e.g., MK12, MK60)	C9H9N3	Simple pyrazole-amine core without methylene linkages	~159.19	Simpler structure; lack of bifunctional groups
4-(3-Phenyl-1H-pyrazolo[3,4-d]pyrimidin-1-yl)thieno[3,2-d]pyrimidine	C17H11N7S	Pyrazolopyrimidine-thienopyrimidine hybrid	361.38	Extended heterocyclic system; sulfur incorporation

Physicochemical and Functional Properties

• Electronic Effects : The electron-donating methyl groups may enhance the amine’s basicity relative to analogs with electron-withdrawing substituents (e.g., chlorine in ) .
• Lipophilicity : Compared to [(1,3-dimethyl-1H-pyrazol-4-yl)methyl][(4-methoxyphenyl)methyl]amine, the target compound’s lack of aromatic methoxy groups may reduce solubility but improve membrane permeability .

Biological Activity

The compound [(1,3-dimethyl-1H-pyrazol-4-yl)methyl][(1,4-dimethyl-1H-pyrazol-5-yl)methyl]amine is a member of the pyrazole family, known for their diverse biological activities and potential therapeutic applications. This article aims to provide a comprehensive overview of its biological activity, including synthesis, pharmacological properties, and relevant case studies.

• Molecular Formula : C11H18ClN5
• Molecular Weight : 255.75 g/mol
• CAS Number : 1856079-53-2

Synthesis

The synthesis of this compound typically involves a multi-step process that includes the reaction of substituted pyrazoles with appropriate alkylating agents. Common methods include:

• Condensation Reaction : Utilizing 1,3-dimethylpyrazole and 1,4-dimethylpyrazole in a solvent-free environment to form the target compound.
• Reductive Amination : Involving the formation of an imine intermediate followed by reduction with sodium borohydride.

Anticancer Properties

Recent studies have highlighted the anticancer potential of pyrazole derivatives. For instance, compounds similar to [(1,3-dimethyl-1H-pyrazol-4-yl)methyl][(1,4-dimethyl-1H-pyrazol-5-yl)methyl]amine have shown promising results against various cancer cell lines.

Table 1: Anticancer Activity of Pyrazole Derivatives

Compound	Cancer Cell Line	IC50 (µM)	Reference
Compound A	MCF-7 (Breast)	12.5
Compound B	HeLa (Cervical)	15.0
Target Compound	A549 (Lung)	10.0

Antimicrobial Activity

Pyrazole derivatives have also been investigated for their antimicrobial properties. Studies indicate that certain modifications can enhance their effectiveness against bacterial strains.

Table 2: Antimicrobial Efficacy

Compound	Bacterial Strain	Minimum Inhibitory Concentration (MIC)	Reference
Compound C	E. coli	32 µg/mL
Target Compound	S. aureus	16 µg/mL

The biological activity of [(1,3-dimethyl-1H-pyrazol-4-yl)methyl][(1,4-dimethyl-1H-pyrazol-5-yl)methyl]amine is believed to involve:

• Inhibition of Enzyme Activity : Pyrazole derivatives can inhibit key enzymes involved in cancer cell proliferation and survival.
• Interference with DNA Replication : Some studies suggest that these compounds can bind to DNA or interfere with its replication process.

Case Study 1: Anticancer Activity in vitro

A study conducted on A549 lung cancer cells demonstrated that the target compound induced apoptosis through the activation of caspase pathways, leading to cell cycle arrest at the G2/M phase. The findings suggest that pyrazole derivatives can be developed as potential chemotherapeutic agents.

Case Study 2: Antibacterial Effects

In a separate investigation, [(1,3-dimethyl-1H-pyrazol-4-yl)methyl][(1,4-dimethyl-1H-pyrazol-5-yl)methyl]amine exhibited significant antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA), highlighting its potential as a lead compound for antibiotic development.

Q & A

Basic Research Questions

Q. What are the established synthetic routes for [(1,3-dimethyl-1H-pyrazol-4-yl)methyl][(1,4-dimethyl-1H-pyrazol-5-yl)methyl]amine, and how do reaction conditions impact yield?

• Methodological Answer : The synthesis typically involves multi-step alkylation and condensation reactions. For example, analogous pyrazole derivatives (e.g., [(3-bromophenyl)methyl][(1-methyl-1H-pyrazol-5-yl)methyl]amine) are synthesized via nucleophilic substitution using pyrazole precursors and alkyl halides in polar solvents like DMF or THF under basic conditions (e.g., K₂CO₃) . Reaction temperature (35–80°C) and stoichiometric ratios are critical for minimizing byproducts. Post-synthesis purification via column chromatography (e.g., ethyl acetate/hexane gradients) ensures >95% purity .

Q. Which analytical techniques are most reliable for structural characterization, and how are data inconsistencies addressed?

• Methodological Answer :

• Spectroscopy : ¹H/¹³C NMR confirms substitution patterns (e.g., methyl groups at δ 2.1–2.5 ppm; pyrazole protons at δ 7.5–8.0 ppm) . IR identifies amine N-H stretches (~3300 cm⁻¹) .
• Mass Spectrometry : HRMS (ESI) validates molecular weight (e.g., m/z 275.2 [M+H]⁺) .
• Crystallography : Single-crystal X-ray diffraction (using SHELX ) resolves bond angles and hydrogen-bonding networks. Cross-validation with spectroscopic data resolves discrepancies (e.g., tautomerism in pyrazole rings) .

Advanced Research Questions

Q. How can SHELXL and ORTEP-3 be optimized for refining the crystal structure of this compound?

• Methodological Answer :

• Data Collection : Use high-resolution (<1.0 Å) X-ray data to resolve methyl group disorder.
• SHELXL Refinement : Apply restraints for thermal parameters of overlapping atoms (e.g., methyl groups). Utilize TWIN/BASF commands for twinned crystals .
• Visualization : ORTEP-3 generates thermal ellipsoid plots to validate refinement quality. Intramolecular hydrogen bonds (e.g., C–H⋯N) stabilize molecular conformation, as seen in analogous triazole-pyrimidine hybrids .

Q. What computational strategies (e.g., DFT) predict electronic properties and reactivity?

• Methodological Answer :

• DFT Setup : Optimize geometry at B3LYP/6-311G(d,p) level. Calculate HOMO-LUMO gaps to assess charge transfer (e.g., gaps ~4.5 eV indicate moderate reactivity) .
• Electrostatic Potential (ESP) Maps : Identify nucleophilic/electrophilic sites (e.g., amine nitrogen with negative ESP) for reaction planning .
• Thermodynamic Analysis : Compute Gibbs free energy (ΔG) for protonation/deprotonation equilibria using Gaussian09 .

Q. How can researchers resolve contradictions between in vitro bioactivity and in silico docking results?

• Methodological Answer :

• Experimental Validation : Perform enzyme inhibition assays (e.g., IC₅₀ measurements) and compare with Autodock Vina predictions. Adjust docking parameters (e.g., grid box size) to account for conformational flexibility .
• Solvent Effects : Include explicit solvent molecules (e.g., water) in MD simulations to improve binding affinity accuracy .
• Meta-Analysis : Cross-reference with structurally similar compounds (e.g., quinazoline derivatives ) to identify trends in false positives/negatives.